Cas no 100487-79-4 (1H-Indole-2,3-dione,4,5-dimethyl-)

1H-Indole-2,3-dione,4,5-dimethyl- Properties

Names and Identifiers

• 1H-Indole-2,3-dione,4,5-dimethyl-
• 4,5-dimethyl-1H-indole-2,3-dione
• 4,5-DIMETHYLISATIN
• 1H-Indole-2,3-dione,4,5-dimethyl
• 4,5-Dimethyl-indolin-2,3-dion
• 4,5-dimethyl-indoline-2,3-dione
• 100487-79-4
• NSC-104997
• SCHEMBL3743988
• NSC104997
• DTXSID70295729
• UZQSNRWCIFIUSJ-UHFFFAOYSA-N
• FT-0734464
• NCIOpen2_002151
• MLS002703811
• SMR001570525
• +Expand

• InChIKey： UZQSNRWCIFIUSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO2/c1-5-3-4-7-8(6(5)2)9(12)10(13)11-7/h3-4H,1-2H3,(H,11,12,13)
• SMILES： CC1C=CC2NC(C(=O)C=2C=1C)=O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 175.063328530g/mol
• Heavy Atom Count: 13
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 1.57620
• PSA: 46.17000